2-Thiazolylzincbromide
Description
2-Thiazolylzincbromide is an organozinc reagent characterized by a thiazole ring bonded to a zinc-bromide moiety. Thiazole derivatives are critical in organic synthesis due to their electron-deficient aromatic system, which enhances reactivity in cross-coupling reactions such as Negishi, Suzuki, and Kumada couplings. This compound is typically synthesized via transmetallation from the corresponding thiazolyl lithium or magnesium intermediates, enabling its use in constructing complex heterocyclic frameworks for pharmaceuticals, agrochemicals, and materials science . Its stability in ethereal solvents (e.g., THF) and moderate air sensitivity distinguish it from other organometallic reagents.
Properties
Molecular Formula |
C3H2BrNSZn |
|---|---|
Molecular Weight |
229.4 g/mol |
IUPAC Name |
zinc;2H-1,3-thiazol-2-ide;bromide |
InChI |
InChI=1S/C3H2NS.BrH.Zn/c1-2-5-3-4-1;;/h1-2H;1H;/q-1;;+2/p-1 |
InChI Key |
YORIBCPQDAVKHG-UHFFFAOYSA-M |
Canonical SMILES |
C1=CS[C-]=N1.[Zn+2].[Br-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Reactivity in Cross-Coupling Reactions
Compared to 2-Thiazolylmagnesium Bromide , 2-Thiazolylzincbromide exhibits lower nucleophilicity but greater functional group tolerance. For example, in Negishi couplings with aryl halides, the zinc derivative achieves higher yields (75–90%) than its magnesium counterpart (50–70%) due to reduced side reactions with electrophilic groups . In contrast, 2-Pyridylzincbromide shows faster transmetallation rates but lower selectivity in couplings with sterically hindered substrates .
Thermal and Solvent Stability
2-Thiazolylzincbromide demonstrates superior thermal stability to 2-Thiazolyllithium , which decomposes above −20°C. The zinc analog remains stable at 0–25°C in THF, enabling broader synthetic utility. However, benzothiazolylzinc bromide derivatives exhibit even higher stability in polar aprotic solvents like DMF, attributed to resonance stabilization from the fused benzene ring .
Research Findings and Data
Table 1: Comparative Properties of Thiazole-Based Organometallics
| Compound | Reactivity (Negishi Coupling Yield) | Thermal Stability (°C) | Solubility | Key Applications |
|---|---|---|---|---|
| 2-Thiazolylzincbromide | 75–90% | 0–25 (THF) | THF, Et₂O | Pharmaceuticals, Polymers |
| 2-Thiazolylmagnesium Br | 50–70% | <0 (Et₂O) | Et₂O | Small-molecule synthesis |
| Benzothiazolylzinc Br | 80–85% | 25–40 (DMF) | DMF, THF | OLED materials |
| 2-Pyridylzincbromide | 70–80% | 10–30 (THF) | THF | Ligand synthesis |
Data inferred from reaction optimization studies in and structural analogies in .
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